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Compound of Interest

Compound Name: Calcium borohydride

Cat. No.: B094973

Technical Support Center: Calcium Borohydride

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and stability of calcium borohydride (Ca(BHa4)z2),
particularly concerning its interaction with air.

Frequently Asked Questions (FAQSs)

Q1: Is calcium borohydride stable in air?

Al: The stability of calcium borohydride in air is critically dependent on the moisture content
of the air. While it can be stable in completely dry air, it is highly hygroscopic and reacts
vigorously with atmospheric moisture.[1][2][3][4] Therefore, for practical laboratory purposes, it
is considered air-sensitive and should be handled under an inert atmosphere (e.g., argon or
nitrogen).[5][6]

Q2: What happens when calcium borohydride is exposed to air?

A2: When exposed to ambient air, calcium borohydride primarily reacts with moisture
(hydrolysis). This reaction is vigorous and produces flammable hydrogen gas, which poses a
significant safety hazard.[3][7] The reaction also forms calcium borates.[8][9] At elevated
temperatures, oxidation can occur, leading to the formation of intermediates like calcium
borohydride borate.[10][11]
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Q3: My sample of calcium borohydride seems to be degrading or losing reactivity. What could
be the cause?

A3: Degradation and loss of reactivity are most commonly due to inadvertent exposure to
moisture. Even brief exposure to humid air can lead to surface hydrolysis, forming a less
reactive layer of calcium borates and reducing the potency of the reagent. Ensure that the
compound is stored and handled strictly under anhydrous and inert conditions.

Q4: What are the visible signs of decomposition or reaction with air?

A4: Visible signs of reaction with moisture can include clumping of the powder, a change in
texture, or the evolution of gas (hydrogen). If the material comes into contact with a significant
amount of water, the reaction will be rapid and highly exothermic, potentially causing a fire.

Q5: How should | properly store calcium borohydride?

A5: Calcium borohydride should be stored in a tightly sealed, waterproof double container in
a cool, dry, and well-ventilated area, away from sources of ignition and incompatible materials
such as acids and oxidizing agents.[3][6] The container should be stored in a dedicated cabinet
for water-reactive materials. Many suppliers provide and recommend storage under an inert
gas like argon.[5]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Spontaneous ignition or

smoking upon dispensing

Reaction with a significant
amount of moisture in the air or

on contaminated tools.

Immediately use a Class D fire
extinguisher (for combustible
metals). Do NOT use water,
foam, or carbon dioxide
extinguishers. Evacuate the
area and notify safety

personnel.

Gas evolution (bubbling)
observed when adding a

solvent

The solvent is not anhydrous
or is a protic solvent (e.g.,

water, alcohols, amines).

Use only anhydrous, aprotic
solvents for reactions unless a
controlled hydrolysis is
intended. Ensure all glassware

is thoroughly dried before use.

Reduced yield or incomplete

reaction

The reagent has been partially
hydrolyzed due to improper

storage or handling.

Use a fresh, unopened
container of calcium
borohydride. If a container has
been opened, ensure it was
properly sealed under an inert
atmosphere. Consider titrating
the reagent to determine its
active hydride content before

use.

Solid material appears caked

or is difficult to handle

The material has absorbed

moisture from the air.

The material is likely degraded
and may not be suitable for
use. Handle with extreme
caution as it may contain
trapped hydrogen gas.
Dispose of the material
according to your institution's

hazardous waste guidelines.

Data Presentation

Table 1: Reactivity of Calcium Borohydride

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://www.benchchem.com/product/b094973?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization
Check Availability & Pricing

Reactant

Products

Hazards

Water / Protic Solvents

Calcium borates, Hydrogen

gas (H2)

Vigorous, exothermic reaction;

release of flammable gas.[8][9]

Air (moisture)

Calcium borates, Hydrogen

gas (H2)

Hydrolysis upon exposure to
humidity.[8][9]

Air (oxygen, at elevated

Calcium borohydride borates

Oxidation can occur upon

heating in the presence of

temperatures) and other oxides
oxygen.[10][11]
Acid Calcium salts, Boranes, Violent reaction, release of
cids
Hydrogen gas (H2) flammable and toxic gases.
o Varies (potential for fire or Violent and potentially
Oxidizing Agents

explosion)

explosive reactions.

Table 2: Thermal Decomposition of Calcium Borohydride (under inert atmosphere)

Temperature Range (°C)

Event

Decomposition Products

~140

Reversible phase transition (a
to 3 form)

320 - 500

Dehydrogenation (multi-step

process)

Calcium hydride (CaH2),
Calcium hexaboride (CaBs),
Hydrogen gas (H2), and other
intermediates.[12][13][14]

Note: The decomposition pathway and temperature can be influenced by factors such as

heating rate, atmosphere, and the presence of catalysts or impurities.[12][13]

Experimental Protocols

Protocol 1: Safe Handling of Calcium Borohydride in a Glovebox

e Preparation:
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o Ensure the glovebox atmosphere is inert (e.g., argon or nitrogen) with low moisture and
oxygen levels (<10 ppm is recommended).[2]

o Gather all necessary equipment (spatulas, weighing paper, reaction vessels) and ensure
they are clean and dry. It is good practice to bring them into the glovebox antechamber
and evacuate/refill with inert gas several times.

e Dispensing:

o Allow the calcium borohydride container to reach the temperature of the glovebox before
opening to prevent condensation of any residual moisture.

o Slowly open the container.

o Using a clean, dry spatula, dispense the required amount of powder onto weighing paper
or directly into a pre-tared reaction vessel.

o Avoid creating dust.
e Sealing and Storage:

o Tightly seal the main container of calcium borohydride immediately after dispensing. It is
advisable to use vacuum grease on ground glass joints or wrap the cap with paraffin film
for extra security.

o The dispensed reagent in the reaction vessel should be sealed or immediately used in the
subsequent reaction steps within the inert atmosphere.

e Cleanup:
o Carefully clean any spilled material using a dry cloth or brush.

o Quench any residual material on tools or weighing paper by slowly adding it to a large
volume of a suitable solvent (e.g., isopropanol) in a fume hood, being mindful of hydrogen
gas evolution.

Visualizations
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Preparation

Ensure Inert Atmosphere in Glovebox

Dry All Glassware and Tools

Equilibrate Reagent Container to Glovebox Temp

Dispense Required Amount

Immediately Reseal Main Container

Click to download full resolution via product page

Caption: Workflow for the safe handling of calcium borohydride.
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Caption: Reaction of calcium borohydride with water (hydrolysis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Handling and stability issues of calcium borohydride in
air]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094973#handling-and-stability-issues-of-calcium-
borohydride-in-air]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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